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Unveiling the Superior Insulating Properties of
Parylene D for Advanced Applications

In the realm of advanced materials, particularly for applications in demanding sectors such as
scientific research, and drug development, the dielectric properties of insulating films are of
paramount importance. Parylene D, a chemical vapor deposited (CVD) polymer, has emerged
as a frontrunner for applications requiring robust electrical insulation. This guide provides an
objective comparison of the dielectric breakdown strength of Parylene D films against other
commonly used polymer dielectrics, supported by experimental data and detailed
methodologies.

Parylene D, a member of the Parylene family of polymers, is distinguished by the substitution
of two chlorine atoms on the aromatic ring of the poly(p-xylylene) backbone.[1][2] This chemical
modification imparts enhanced thermal stability compared to its counterparts, Parylene N and
C, making it suitable for applications with elevated operating temperatures.[1][3]

Comparative Analysis of Dielectric Strength

The dielectric strength of a material is a measure of its ability to withstand a strong electric field
without breaking down and becoming electrically conductive.[4] For thin films, this property is
crucial in determining their suitability as electrical insulators in compact and high-voltage
devices. The following table summarizes the dielectric breakdown strength of Parylene D in
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comparison to other Parylene variants and alternative polymer films. All data is presented in
Volts per mil (V/mil), a standard unit for measuring dielectric strength.

Material Dielectric Strength (V/mil) Test Method
Parylene D 5,500 ASTM D149
Parylene N 7,000 ASTM D149
Parylene C 5,600 - 6,900 ASTM D149
Acrylic (Conformal Coating) 1,100 - 2,000 ASTM D149
Epoxy (Conformal Coating) 500 - 1,000 ASTM D149
Silicone (Conformal Coating) 1,100 - 2,000 ASTM D149
Polyurethane (Conformal

_ 1,500 - 3,500 ASTM D149
Coating)
Kapton® HN (Polyimide) 3,000 - 7,700 ASTM D149
Teflon® AF (Amorphous )

~1,970 (for 25um film) -

Fluoropolymer)
Mylar® (PET) 7,000 ASTM D149
Ultem™ (PEI) 770 - 830 ASTM D149

Note: The dielectric strength of materials can vary depending on factors such as film thickness,
temperature, humidity, and the specific test conditions. Thinner films generally exhibit higher
dielectric strength.[5]

As the data indicates, the Parylene family of coatings, including Parylene D, demonstrates
significantly higher dielectric strength compared to conventional liquid conformal coatings like
acrylics, epoxies, silicones, and polyurethanes.[2][4][6] While some high-performance films like
Kapton® and Mylar® show comparable or even higher dielectric strengths in some cases, the
unique vapor deposition process of Parylene offers a key advantage in achieving a truly
conformal, pinhole-free coating on complex topographies, which is critical for reliable electrical
insulation.[6]
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Experimental Protocol: Measuring Dielectric
Breakdown Strength (ASTM D149)

The determination of dielectric breakdown strength is governed by the internationally
recognized standard, ASTM D149. This test method outlines the procedures for measuring the
dielectric breakdown voltage and dielectric strength of solid electrical insulating materials.

l. Specimen Preparation

» Substrate Selection: Prepare a suitable conductive substrate, such as a metal plate, for the
deposition of the Parylene D film.

» Parylene Deposition: Deposit a Parylene D film of the desired thickness onto the substrate
using a chemical vapor deposition (CVD) process. The thickness of the film is a critical
parameter and should be accurately measured.

» Conditioning: Condition the coated specimens at a standard laboratory atmosphere (23 £
2°C and 50 + 5% relative humidity) for a minimum of 40 hours prior to testing, unless
otherwise specified.

Il. Test Apparatus

» High-Voltage Source: A variable high-voltage AC power supply with a sinusoidal waveform
(typically 60 Hz) and a means to increase the voltage at a controlled rate.

» Electrodes: The standard specifies several types of electrodes. For thin films, opposing
cylindrical brass electrodes with a diameter of 6.4 mm (0.25 inches) and edges rounded to a
radius of 0.8 mm (0.031 inches) are commonly used.[3]

o Test Chamber: A test chamber to house the specimen and electrodes, which may be filled
with a dielectric medium like oil to prevent flashover (arcing around the specimen).

lll. Test Procedure

The ASTM D149 standard outlines three primary methods for voltage application:

» Short-Time Method: The voltage is applied to the test specimen and increased from zero at a
uniform rate (e.g., 500 V/s) until breakdown occurs.[7][8]
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e Slow Rate-of-Rise Method: The voltage is initially raised to 50% of the anticipated

breakdown voltage (as determined by the short-time method) and then increased at a

slower, uniform rate until breakdown.[7][8]

o Step-by-Step Method: The voltage is increased in equal increments and held at each step for

a specified period until breakdown.[7][8]

The short-time method is the most common for quality control and material comparison. The

breakdown voltage is the voltage at which the material fails, indicated by a sudden drop in

voltage and an increase in current. The dielectric strength is then calculated by dividing the

breakdown voltage by the thickness of the film.[4]

Visualizing the Process

To better understand the experimental workflow for determining the dielectric breakdown

strength of Parylene D films, the following diagrams illustrate the chemical structure, the

deposition process, and the testing methodology.
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Caption: Chemical structure of the Parylene D monomer.
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Parylene Deposition Process
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Caption: Simplified workflow of the Parylene chemical vapor deposition (CVD) process.
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ASTM D149 Test Workflow
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Caption: Logical workflow for measuring dielectric breakdown strength according to ASTM
D149.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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strength-of-parylene-d-films]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b3258493?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3258493?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

